![molecular formula C13H19F2N B1469023 [(2,4-Difluorophenyl)methyl](hexan-2-yl)amine CAS No. 1250926-41-0](/img/structure/B1469023.png)
[(2,4-Difluorophenyl)methyl](hexan-2-yl)amine
Overview
Description
(2,4-Difluorophenyl)methyl)(hexan-2-yl)amine, also known as 2,4-difluorophenyl methylhexan-2-amine, is a compound with a complex molecular structure. It is a fluorinated amine with a wide range of applications in the field of science. This compound has been studied extensively due to its unique properties, making it a valuable tool for research in many areas.
Scientific Research Applications
Organic Electronics
One of the notable applications of compounds related to “(2,4-Difluorophenyl)methylamine” is in the development of organic light-emitting devices (OLEDs). Novel 2,4-difluorophenyl-functionalized arylamines, such as triphenylamine derivatives, have been synthesized and characterized for use as hole-injecting and hole-transporting layers in OLEDs. These materials exhibit improved device performance due to the incorporation of electron-withdrawing fluorinated substituents, which enhance carrier balance and efficiency (Li et al., 2012).
Polymer Chemistry
In the realm of polymer chemistry, fluorinated compounds, including those similar to “(2,4-Difluorophenyl)methylamine,” have been utilized to synthesize novel fluorinated polyimides. These materials are derived from specially designed monomers, offering properties such as solubility in common organic solvents, low moisture absorption, low dielectric constants, and excellent thermal stability. Such attributes make these polymers suitable for advanced applications in electronics and materials science (Chung & Hsiao, 2008).
Materials Science
Compounds structurally related to “(2,4-Difluorophenyl)methylamine” have also found applications in materials science, particularly in the development of photochromic materials. For instance, photochromic diarylethene derivatives with benzofuran heteroaryl groups have been synthesized. These compounds exhibit reversible photochromic behavior both in solution and in the solid state, making them potential candidates for optical storage, switching devices, and smart windows (Yamaguchi & Irie, 2005).
Antifungal and Herbicidal Applications
Derivatives of 2,4-difluorophenyl compounds have been synthesized for biological applications, including antifungal activity. New thiazol-2-amine derivatives containing the 2,4-difluorophenyl unit have shown potential in plant-growth regulation and antifungal properties, indicating the versatility of these compounds beyond materials science and chemistry (Liu, Dai, & Fang, 2011).
properties
IUPAC Name |
N-[(2,4-difluorophenyl)methyl]hexan-2-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19F2N/c1-3-4-5-10(2)16-9-11-6-7-12(14)8-13(11)15/h6-8,10,16H,3-5,9H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QMLKVIYFOVGOTJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(C)NCC1=C(C=C(C=C1)F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19F2N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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